Cas no 6037-45-2 (Trigalacturonic Acid (>90%))

• Product Name: Trigalacturonic Acid (>90%)
• CAS No: 6037-45-2
• MF: C₁₈H₂₆O₁₉
• MW: 546.38764
• MDL: MFCD00079573
• CID: 508381
• PubChem ID: 24900452
• Update Time: 2024-12-09

Trigalacturonic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• Trigalacturonic Acid
• 4)-O-a-D-galactopyranuronosyl-(1&reg
• GALA-ALPHA1,4-GALA-ALPHA1,4GALA
• GALACTURONIC ACID ALPHA1,4-GALACTURONIC ACID ALPHA1,4-GALACTURONIC ACID
• O-galactopyranosyluronic acid-(1-4)-O-galactopyranosyluronic acid-(1-4)-galactopyranosyluronic acid
• α-D-GalA-(1→4)-α-D-GalA-(1→4)-α-D-GalA
• α-D-GalA-(1→4)-α-D-GalA-(1→4)-D-GalA
• DTXSID90864153
• alpha-D-Galactopyranuronosyl-(1->4)-alpha-D-galactopyranuronosyl-(1->4)-D-galacturonic acid
• 9046-40-6
• Hexopyranuronosyl-(1->4)hexopyranuronosyl-(1->4)hexopyranuronic acid
• a-D-GalpA-(1->4)-a-D-galpa-(1->4)-a-D-galpa
• 6-((2-carboxy-6-((2-carboxy-4,5,6-trihydroxyoxan-3-yl)oxy)-4,5-dihydroxyoxan-3-yl)oxy)-3,4,5-trihydroxyoxane-2-carboxylate
• (2s,3r,4s,5r,6s)-6-(((2s,3r,4r,5r,6s)-2-carboxy-6-(((2s,3r,4r,5r,6s)-2-carboxy-4,5,6-trihydroxyoxan-3-yl)oxy)-4,5-dihydroxyoxan-3-yl)oxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• G91076
• DTXCID801012084
• .ALPHA.-D-GALA-(1->4)-.ALPHA.-D-GALA-(1->4)-.ALPHA.-D-GALA
• 6-((2-carboxy-6-((2-carboxy-4,5,6-trihydroxyoxan-3-yl)oxy)-4,5-dihydroxyoxan-3-yl)oxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• (2s,3r,4s,5r,6s)-6-{[(2s,3r,4r,5r,6s)-2-carboxy-6-{[(2s,3r,4r,5r,6s)-2-carboxy-4,5,6-trihydroxyoxan-3-yl]oxy}-4,5-dihydroxyoxan-3-yl]oxy}-3,4,5-trihydroxyoxane-2-carboxylic acid
• 1ST001119-100W
• a-D-GalA-(1->4)-a-D-gala-(1->4)-a-D-gala
• 6037-45-2
• AKOS040755543
• a-D-Galacturonosyl-(1->4)-a-D-galacturonosyl-(1->4)-a-D-galactnuronic acid
• DTXSID60975780
• 6-({2-carboxy-6-[(2-carboxy-4,5,6-trihydroxyoxan-3-yl)oxy]-4,5-dihydroxyoxan-3-yl}oxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• (2S,3R,4R,5R,6S)-6-(((1S,2R,3R,4R)-1-Carboxy-1,3,4-trihydroxy-5-oxopentan-2-yl)oxy)-3-(((2S,3R,4S,5R,6S)-6-carboxy-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-4,5-dihydroxytetrahydro-2H-pyran-2-carboxylic acid
• a-D-Galacturonosyl-(1->4)-a-D-galacturonosyl-(1->4)-a-D-galactnuronate
• Gala-(1-4)-gala-(1-4)-gala
• PD043984
• Q27264285
• FMNDXLWVYMQMHF-XKLWFNJZSA-N
• 68Y215MS20
• 6-({2-carboxy-6-[(2-carboxy-4,5,6-trihydroxyoxan-3-yl)oxy]-4,5-dihydroxyoxan-3-yl}oxy)-3,4,5-trihydroxyoxane-2-carboxylate
• UNII-68Y215MS20
• (2S,3R,4S,5R,6S)-6-[(2S,3R,4R,5R,6S)-2-carboxy-6-[(1S,2R,3R,4R)-1-carboxy-1,3,4-trihydroxy-5-oxopentan-2-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• alpha-D-Galacturonosyl-(1->4)-alpha-D-galacturonosyl-(1->4)-alpha-D-galactnuronate
• alpha-Gala-gala-gala
• a-D-Galactopyranuronosyl-(1->4)-a-D-galactopyranuronosyl-(1->4)-D-galacturonic acid
• (2S,3R,4S,5R,6S)-6-[(2S,3R,4R,5R,6S)-2-Carboxy-6-[(2S,3R,4R,5R)-2-carboxy-4,5,6-trihydroxyoxan-3-yl]oxy-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid
• I+--D-galpa-(1->4)-I+--D-galpa-(1->4)-I+--D-galpa
• D-Galacturonic acid, O-alpha-D-galactopyranuronosyl-(1-4)-O-alpha-D-galactopyranuronosyl-(1-4)-
• Hexopyranuronosyl-(1->4)hexopyranuronosyl-(1->4)hexuronic acid
• Trigalacturonic acid Solution in Water, 100ug/mL
• Trigalacturonic Acid (>90%)

• MDL： MFCD00079573
• Inchi： InChI=1S/C18H26O19/c19-1-2(20)3(21)10(9(27)14(28)29)34-18-8(26)6(24)11(13(37-18)16(32)33)35-17-7(25)4(22)5(23)12(36-17)15(30)31/h1-13,17-18,20-27H,(H,28,29)(H,30,31)(H,32,33)/t2-,3+,4-,5+,6+,7+,8+,9-,10+,11+,12-,13-,17-,18-/m0/s1
• InChI Key： FMNDXLWVYMQMHF-UHFFFAOYSA-N
• SMILES： C(=O)[C@@H]([C@H]([C@H]([C@@H](C(=O)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@H](O1)C(=O)O)O[C@@H]2[C@@H]([C@H]([C@H]([C@H](O2)C(=O)O)O)O)O)O)O)O)O

Computed Properties

• Exact Mass: 546.10700
• Monoisotopic Mass: 546.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.1
• Topological Polar Surface Area: 320Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 1051.2±65.0 °C at 760 mmHg
• Flash Point: 358.8±27.8 °C
• Refractive Index: 1.683
• PSA: 319.89000
• LogP: -7.29610
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Trigalacturonic Acid (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Oligosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Oligosaccharides